Cas no 162401-32-3 (Roflumilast)

Roflumilast, a phosphodiesterase - 4 (PDE - 4) inhibitor, is a new type of COPD treatment drug. It is used to treat bronchitis related cough and mucus excess symptoms in patients with severe COPD. Roflumilast is not planned to treat COPD patients complicated with primary emphysema< Br>
Roflumilast structure
Roflumilast structure
Product Name:Roflumilast
CAS No:162401-32-3
Molecular Formula:C17H14Cl2F2N2O3
Molecular Weight:403.2075
MDL:MFCD00938270
CID:65647
PubChem ID:354334855

Roflumilast Properties

Names and Identifiers

    • Roflumilast
    • ROFLUMILAST INN
    • 3-(Cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)benzamide
    • B 9302-107
    • BY 217
    • BYK 20869
    • Daxas
    • 3-(Cyclopropylmethoxy)-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide
    • Roflumilast,Daxas
    • 3-Cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide
    • [ "" ]
    • Daliresp
    • APTA 2217
    • RofluMilas
    • RofluMilast(Daxas)
    • BY217
    • BYK20869
    • Roflumilast (Daxas)
    • 0P6C6ZOP5U
    • Benzamide, 3-(cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)-
    • ROF
    • Libertek
    • AK110425
    • 3-Cyclopropylmethoxy-N-(3,5-dichloropyridin-4-yl)-4
    • MFCD00938270
    • 1xoq
    • ARQ-151
    • AM84550
    • ROFLUMILAST [MI]
    • APTA-2217
    • R03DX07
    • A24672
    • MLS006010074
    • 3- cyclo-propylmethoxy-4-difluoromethoxy-N- [3, 5-di-chloropyrid-4-yl]- benzamid
    • ARQ-154 (Roflumilast foam)
    • HMS3748C19
    • AC-23383
    • s2131
    • CHEBI:47657
    • SY008710
    • 3g4l
    • SW220196-1
    • DB01656
    • DTXSID8044123
    • ROFLUMILAST [INN]
    • BCP0726000146
    • BDBM14774
    • 3-cyclopropylmethoxy-4-difluoromethoxy-N-(3,5-di-chloropyrid-4-yl)benzamide
    • GTPL6962
    • 1xmu
    • ROFLUMILAST [VANDF]
    • 3-Cyclopropylmethoxy-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide
    • ROFLUMILAST [EMA EPAR]
    • EN300-7365610
    • ROFLUMILAST (MART.)
    • SMR002530074
    • UNII-0P6C6ZOP5U
    • AKOS005146309
    • C17H14Cl2F2N2O3
    • HY-15455
    • ARQ-151/Zoryve (roflumilast cream)
    • B9302-107
    • CS-0963
    • HMS3655P21
    • AMY4219
    • roflumilastum
    • SCHEMBL19158
    • NCGC00346566-09
    • CCG-268678
    • BR164364
    • NCGC00346566-01
    • n-(3,5-dichloropyridin-4-yl)-4-difluoromethoxy-3-cyclopropylmethoxybenzamide
    • Roflumilast (JAN/USAN/INN)
    • EX-A059
    • ARQ-151 (roflumilast cream)
    • Roflumilast [USAN:INN]
    • ROFLUMILAST [JAN]
    • 162401-32-3
    • BYK-20869
    • CHEMBL193240
    • Benzamide, 3-(cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)-
    • HMS3884F09
    • R0193
    • B-9302-107
    • Roflumilast, >=98% (HPLC)
    • D05744
    • BRD-K03194791-001-02-2
    • FT-0660846
    • BCP03736
    • ROFLUMILAST [MART.]
    • Roflumilast [USAN]
    • AS-14120
    • Q693482
    • ROFLUMILAST [ORANGE BOOK]
    • Roflumilast- Bio-X
    • J-510858
    • ZORYVE
    • BY-217
    • DTXCID6024123
    • ROFLUMILAST [WHO-DD]
    • Daliresp (TN)
    • AB01565852_02
    • NS00040687
    • PB29130
    • BRD-K03194791-001-04-8
    • Zoryve (TN)
    • 3,4-Bis(difluoromethoxy) Roflumilast
    • Roflumilast?
    • MDL: MFCD00938270
    • InChIKey: MNDBXUUTURYVHR-UHFFFAOYSA-N
    • Inchi: 1S/C17H14Cl2F2N2O3/c18-11-6-22-7-12(19)15(11)23-16(24)10-3-4-13(26-17(20)21)14(5-10)25-8-9-1-2-9/h3-7,9,17H,1-2,8H2,(H,22,23,24)
    • SMILES: ClC1C([H])=NC([H])=C(C=1N([H])C(C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])C1([H])C([H])([H])C1([H])[H])OC([H])(F)F)=O)Cl

Computed Properties

  • Exact Mass: 402.03500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 402.035
  • Heavy Atom Count: 26
  • Complexity: 475
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.6
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • LogP: 5.10390
  • PSA: 60.45000
  • Merck: 8249
  • Refractive Index: 1.603
  • Boiling Point: 430.6°C at 760 mmHg
  • Melting Point: 157.0 to 161.0 deg-C
  • Flash Point: 214.2±28.7 °C
  • Solubility: DMSO: soluble20mg/mL, clear
  • Color/Form: Powder
  • Solubility: insoluble (0.52-0.56 mg/L at 22°C)
  • Density: 1.466 g/cm3

Roflumilast Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA84125-5mg
Roflumilast
162401-32-3 99+%
5mg
$4.00 2024-04-20
abcr
AB436579-1 g
Roflumilast, 95%; .
162401-32-3 95%
1g
€115.80 2023-07-18
Advanced ChemBlocks
I-9622-25MG
Roflumilast
162401-32-3 98%
25MG
$50 2023-09-15
Ambeed
A168666-5mg
3-(Cyclopropylmethoxy)-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide
162401-32-3 99%
5mg
$5.0 2025-02-20
Axon Medchem
2352-10 mg
Roflumilast
162401-32-3 100%
10mg
€90.00 2023-07-10
Crysdot LLC
CD31003139-25g
Roflumilast
162401-32-3 98+%
25g
$370 2024-07-18
Enamine
EN300-7365610-0.05g
3-(cyclopropylmethoxy)-N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)benzamide
162401-32-3 95.0%
0.05g
$550.0 2025-03-11
Key Organics Ltd
KS-1190-1MG
Roflumilast
162401-32-3 >97%
1mg
£44.00 2025-02-08
S e l l e c k ZHONG GUO
S2131-10mM (1mL in DMSO)
Roflumilast (B9302-107)
162401-32-3 99.93%
10mM (1mL in DMSO)
¥827.01 2023-09-16
TRC
R639700-1mg
Roflumilast
162401-32-3
1mg
$51.00 2023-05-17

Roflumilast Suppliers

atkchemica
Gold Member
Audited Supplier Audited Supplier
(CAS:162401-32-3)Roflumilast
Order Number:CL6227
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:25
Price($):discuss personally

Roflumilast Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:162401-32-3)Roflumilast
sfd16830
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:162401-32-3)Roflumilast
A24672
Purity:99%/99%
Quantity:25g/100g
Price($):385.0/1498.0